Cas no 314041-08-2 (Ellagic acid hydrate)

• Product Name: Ellagic acid hydrate
• CAS No: 314041-08-2
• MF: C₁₄H₈O₉
• MW: 320.207924842834
• MDL: MFCD01457347
• CID: 67611
• PubChem ID: 16212384
• Update Time: 2025-10-29

Ellagic acid hydrate Chemical and Physical Properties

Names and Identifiers

• Ellagic acid hydrate
• ELLAGIC ACID HYDRATE TECH.
• Ellagic acid hydrate 10GR
• Ellagic acid (hydrate)

• MDL： MFCD01457347
• Inchi： 1S/C14H6O8.H2O/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19;/h1-2,15-18H;1H2
• InChI Key： UOZZJRXBNGVIKO-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)O)O)O)=O.O

Computed Properties

• Exact Mass: 338.02700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 127
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Brownish yellow powder
• Melting Point: >300 ºC
• PSA: 159.80000
• LogP: 1.18420
• Solubility: Not determined

Ellagic acid hydrate Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：DJ2620000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on Ellagic acid hydrate

Comprehensive Analysis of Ellagic Acid Hydrate (CAS No. 314041-08-2): Properties, Applications, and Health Benefits

Ellagic acid hydrate (CAS No. 314041-08-2) is a naturally occurring polyphenolic compound widely recognized for its potent antioxidant and anti-inflammatory properties. This compound, derived from fruits like pomegranates, strawberries, and walnuts, has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals, cosmetics, and functional foods. The growing interest in natural antioxidants and plant-based bioactive compounds has positioned ellagic acid hydrate as a key player in the wellness and pharmaceutical industries.

Chemically, ellagic acid hydrate is a dimeric derivative of gallic acid, characterized by its four hydroxyl groups and two lactone functionalities. Its molecular formula is C₁₄H₆O₈·xH₂O, and it exhibits a yellow to light brown crystalline appearance. The compound's stability and solubility are influenced by its hydration state, making it suitable for various formulations. Researchers have extensively studied its free radical scavenging activity, which is attributed to its ability to neutralize reactive oxygen species (ROS) and reduce oxidative stress—a major contributor to aging and chronic diseases.

One of the most searched topics related to ellagic acid hydrate is its role in skin health and anti-aging. Modern consumers are increasingly seeking natural skincare ingredients to combat environmental stressors like UV radiation and pollution. Studies suggest that ellagic acid hydrate can inhibit collagen degradation, reduce hyperpigmentation, and enhance skin elasticity, making it a popular additive in serums, creams, and sunscreens. Brands often highlight its anti-aging benefits and radiance-boosting effects to appeal to eco-conscious buyers.

Another trending application of ellagic acid hydrate is in the dietary supplement market. With the rise of gut health awareness and immune support products, this compound is frequently incorporated into capsules and powders. Its potential to modulate gut microbiota and reduce inflammation aligns with the demand for holistic wellness solutions. Users often search for "ellagic acid benefits for immunity" or "best ellagic acid supplements," reflecting its popularity in preventive healthcare.

From a research perspective, ellagic acid hydrate (CAS No. 314041-08-2) has shown promise in preclinical studies for its chemopreventive properties. While more clinical trials are needed, its ability to interfere with carcinogenic pathways has sparked interest in oncology research. This aligns with the broader trend of exploring natural compounds for disease prevention, a topic frequently queried in academic and medical circles.

In the food industry, ellagic acid hydrate is valued as a natural preservative due to its antimicrobial effects. As consumers shift toward clean-label products, manufacturers are replacing synthetic additives with plant-derived alternatives. The compound's dual function as a preservative and health-enhancing ingredient makes it ideal for functional beverages, snacks, and fortified foods.

Quality and sourcing are critical for ellagic acid hydrate applications. Suppliers must ensure high purity (typically ≥95% by HPLC) and compliance with regulatory standards like USP or FCC. Buyers often search for "pharmaceutical-grade ellagic acid" or "vegan ellagic acid suppliers," emphasizing the need for transparency in production.

In summary, ellagic acid hydrate (CAS No. 314041-08-2) is a versatile bioactive compound with expanding applications across multiple industries. Its alignment with current trends—natural skincare, immune support, and sustainable food production—ensures its continued relevance. Future research may further unlock its potential, solidifying its status as a cornerstone of plant-based health innovations.